2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(4-hydroxy-2-oxo-1H-quinolin-3-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C19H18N2O3/c22-17(20-11-10-13-6-2-1-3-7-13)12-15-18(23)14-8-4-5-9-16(14)21-19(15)24/h1-9H,10-12H2,(H,20,22)(H2,21,23,24)
• InChI Key: SDMMMYROYOIASM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CC2=C(C3=CC=CC=C3NC2=O)O
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide, also known as HQA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. HQA belongs to the class of quinoline derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide is not fully understood. However, it has been suggested that 2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide may exert its biological activities through the modulation of various signaling pathways. For example, 2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide has been found to inhibit the NF-κB pathway, which is involved in inflammation and cancer development. 2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide has also been found to activate the Nrf2 pathway, which plays a role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide has been found to exhibit various biochemical and physiological effects. For example, it has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide has also been found to induce apoptosis in cancer cells and inhibit cancer cell proliferation. In addition, 2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide has been found to increase the levels of antioxidant enzymes, such as catalase and superoxide dismutase.

Advantages and Limitations for Lab Experiments

2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been found to exhibit low toxicity in vitro and in vivo. However, there are also limitations to using 2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to interpret its effects on biological systems. In addition, more studies are needed to determine its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for research on 2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide. One direction is to further investigate its mechanism of action and signaling pathways. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo. Additionally, more studies are needed to determine its efficacy and safety in animal models and clinical trials. Finally, 2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide can be modified to improve its biological activities and reduce its toxicity.

Scientific Research Applications

2-(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-N-(2-phenylethyl)acetamide has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has been studied for its potential therapeutic applications in the treatment of cancer, neurodegenerative diseases, and inflammatory disorders.